ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate

• IUPAC Name: ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate
• InChI: InChI=1S/C14H21N3O3/c1-5-20-14(19)10-17(11(2)3)13(18)7-6-12-8-15-16(4)9-12/h6-9,11H,5,10H2,1-4H3/b7-6+
• InChI Key: CFPNUXMYVZZXAN-VOTSOKGWSA-N
• Canonical SMILES: CCOC(=O)CN(C(C)C)C(=O)C=CC1=CN(N=C1)C
• Isomeric SMILES: CCOC(=O)CN(C(C)C)C(=O)/C=C/C1=CN(N=C1)C
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol

Description

Ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It stimulates the secretion of growth hormone and insulin-like growth factor 1 (IGF-1) in the body, which can have a variety of effects on the body.

Mechanism of Action

Ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate works by stimulating the production of growth hormone and IGF-1 in the body. It does this by binding to the ghrelin receptor, which is found in the pituitary gland and other tissues. This binding activates the production and release of growth hormone and IGF-1, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
The effects of ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate on the body are varied and depend on the individual. Some of the reported effects include increased lean body mass, improved bone mineral density, increased appetite, and improved sleep quality. It has also been shown to improve insulin sensitivity and reduce insulin resistance.

Advantages and Limitations for Lab Experiments

Ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate has several advantages for use in lab experiments. It is a non-peptide compound, which makes it easier to synthesize and more stable than peptide compounds. It also has a longer half-life than other growth hormone secretagogues, which makes it more effective at stimulating the production of growth hormone over a longer period of time. However, there are also limitations to its use in lab experiments. It can be difficult to control the dose and timing of administration, and it can have a variety of effects on the body that may complicate data interpretation.

Future Directions

There are several potential future directions for research on ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate. One area of interest is its potential use in treating age-related muscle wasting and osteoporosis. It may also have potential for use in treating other conditions that are associated with growth hormone deficiency, such as Turner syndrome and Prader-Willi syndrome. Additionally, there is interest in exploring the potential use of ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate as a performance-enhancing drug, although this is a controversial topic that requires further research.
In conclusion, ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate is a non-peptide growth hormone secretagogue that has been extensively studied for its potential therapeutic uses. It works by stimulating the production of growth hormone and IGF-1 in the body, which can have a variety of effects on the body. While it has several advantages for use in lab experiments, there are also limitations to its use. There are several potential future directions for research on ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate, including its potential use in treating age-related muscle wasting and osteoporosis, as well as its potential use as a performance-enhancing drug.

Synthesis Methods

Ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate is synthesized through a multi-step process starting from 4-methylpyrazole. The first step involves the reaction of 4-methylpyrazole with 2-bromoacetophenone to form 3-(1-methylpyrazol-4-yl)-1-phenylpropan-1-one. This intermediate is then reacted with isobutyryl chloride to form ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate, which is the final product.

Scientific Research Applications

Ethyl 2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]-propan-2-ylamino]acetate has been extensively studied for its potential therapeutic uses. It has been shown to increase lean body mass and bone mineral density in elderly adults, as well as improve growth hormone deficiency in children. It has also been studied for its potential use in treating muscle wasting and osteoporosis.